Senkyunolide A
Overview
Description
Senkyunolide A is a major ingredient in a traditional Chinese medicinal herb Rhizoma Chuanxiong . This herb is derived from the dried rhizome of Ligusticum chuanxiong Hort (Umbelliferae) and is one of the most commonly used traditional Chinese medicinal herbs for the treatment of cardio and cerebrovascular diseases in China .
Molecular Structure Analysis
Senkyunolide A has a molecular formula of C12H16O2 . It is a natural phthalide and is mainly distributed in Umbelliferae plants .Physical And Chemical Properties Analysis
Senkyunolide A is relatively stable to heat, acid, and oxygen, with good blood–brain barrier (BBB) permeability . It has a molecular weight of 192.25 .Scientific Research Applications
Phytochemistry
Senkyunolide A is a natural phthalide that has drawn increasing interest for its potential as a cardio-cerebral vascular drug candidate . It is mainly distributed in Umbelliferae plants . It is relatively stable to heat, acid, and oxygen, with good blood–brain barrier (BBB) permeability .
Pharmacology
Senkyunolide A has various pharmacological effects. These include analgesic, anti-inflammatory, antioxidant, anti-thrombotic, anti-tumor effects, and alleviating ischemia–reperfusion injury .
Pharmacokinetics
Pharmacokinetic parameters indicate that its metabolic pathway is mainly phase II metabolism, and it is rapidly absorbed in vivo and widely distributed in the kidneys, liver, and lungs . There have been literature studies on the enzyme kinetics of ligustilide in rat liver microsomes, suggesting that CYP3A4, CYP2C9, and CYP1A2 are the main metabolic enzymes involved in LIG metabolism .
Drug-Likeness
Senkyunolide A has good drug-likeness properties. It has been reviewed through a comprehensive literature survey, in order to provide support for its further research and applications .
Neuroprotective Effects
In a study, it was found that Senkyunolide A has neuroprotective effects in corticosterone (Cort)-induced depression cell model in PC12 cells . It was found that Senkyunolide A protects Cort-induced cell injury in PC12 cells .
Cardio-Cerebral Vascular Drug Candidate
Senkyunolide A has drawn increasing interest for its potential as a cardio-cerebral vascular drug candidate . This is due to its various pharmacological effects and good drug-likeness properties .
Safety And Hazards
properties
IUPAC Name |
(3S)-3-butyl-4,5-dihydro-3H-2-benzofuran-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7,11H,2-4,6,8H2,1H3/t11-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPIKVDODKLJKIN-NSHDSACASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1C2=C(C=CCC2)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[C@H]1C2=C(C=CCC2)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40212322 |
Source
|
| Record name | Senkyunolide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40212322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Senkyunolide A | |
CAS RN |
63038-10-8 |
Source
|
| Record name | Senkyunolide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063038108 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Senkyunolide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40212322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SENKYUNOLIDE A | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/74QZK813SO | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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